Cas no 124767-43-7 (1-Butanol, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-)

• Product name: 1-Butanol, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-
• CAS No: 124767-43-7
• MF: C₂₀H₂₆O₄
• MW: 330.41804
• CID: 1216142
• PubChem ID: 71340264

1-Butanol, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-
• 4-[4-[4-(4-hydroxybutoxy)phenyl]phenoxy]butan-1-ol
• SCHEMBL20122770
• 124767-43-7
• 4,4'-[[1,1'-Biphenyl]-4,4'-diylbis(oxy)]di(butan-1-ol)
• DTXSID90767498

• Inchi： InChI=1S/C20H26O4/c21-13-1-3-15-23-19-9-5-17(6-10-19)18-7-11-20(12-8-18)24-16-4-2-14-22/h5-12,21-22H,1-4,13-16H2
• InChI Key： JMQHUCNTWDGGIA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CC=C(C=C2)OCCCCO)OCCCCO

Computed Properties

• Exact Mass: 330.18318
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Additional information on 1-Butanol, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-

测试